2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid

• IUPAC Name: 2-[(4-amino-3,5-dimethylpyrazol-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C13H15N3O2/c1-8-12(14)9(2)16(15-8)7-10-5-3-4-6-11(10)13(17)18/h3-6H,7,14H2,1-2H3,(H,17,18)
• InChI Key: UGVUIVRNDHVVLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=CC=C2C(=O)O)C)N
• Molecular Formula: C13H15N3O2
• DSSTOX Substance ID: DTXSID201175278
• Molecular Weight: 245.28 g/mol
• CAS RN: 1338495-11-6

Description

“2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid” is a chemical compound that contains a pyrazole ring, which is a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms. It is considered a privileged scaffold in medicinal chemistry due to its broad spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of “2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid” is characterized by a pyrazole ring attached to a benzoic acid group. The pyrazole ring contains two nitrogen atoms adjacent to three carbon atoms.

Chemical Reactions Analysis

While specific chemical reactions involving “2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid” are not available, pyrazole compounds are known to participate in a variety of chemical reactions. For instance, they can act as ligands in coordination chemistry.

Scientific Research Applications

Antileishmanial Activity

. . .

Antimalarial Activity

. .

Antimicrobial Activity

Some synthesized pyrazole derivatives have been evaluated for their antimicrobial activity against E. coli representing Gram-negative bacteria, S. aureus representing Gram-positive bacteria, and C. .

Antitumor Activity

. It’s possible that pyrazole derivatives could have similar properties, but more research is needed in this area.

Antidiabetic Activity

. Given the structural similarities between imidazole and pyrazole, it’s plausible that pyrazole derivatives could also have antidiabetic properties.

Anti-allergic Activity

. Pyrazole derivatives might also have potential in this area, but further research is required.

Future Directions

Pyrazole derivatives, including “2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid”, hold promise in various fields of research due to their wide range of biological activities. They can be used in the development of new drugs, materials chemistry, and as catalysts in chemical reactions.

Mechanism of Action

Target of Action

The primary targets of 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid are metal ions, particularly copper (II) ions . These ions are essential for the catalytic activity of certain enzymes, such as catecholase .

Mode of Action

The compound interacts with its targets through coordination. The ligands in the compound provide one pyrazole sp2-nitrogen, one pyridine sp2-nitrogen, and one amine sp3-nitrogen, which are capable of coordinating to the metal . This interaction results in the formation of complexes that can catalyze certain reactions .

Biochemical Pathways

The compound affects the oxidation reaction of catechol to o-quinone, a key step in the biochemical pathway of catechol metabolism . The downstream effects of this pathway include the production of melanin and other pigments, as well as the detoxification of harmful substances.

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its catalytic activity. By facilitating the oxidation of catechol to o-quinone, the compound can influence processes such as pigment production and detoxification .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For example, the type of solvent can contribute to the interaction and dilution of reactants . Additionally, the composition ratios of ligands and metal salts, as well as the type of anion in the metal salt, can impact the formation of complexes .